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Introduction: Defining the Tachykinin "Peptide K"
Family
The tachykinin family represents one of the most extensively studied groups of neuropeptides,

named for their ability to induce rapid contractions in smooth muscle tissue.[1][2] This family

includes several structurally related peptides derived from three precursor genes: TAC1, TAC3,

and TAC4.[1][3] The term "Peptide K" has historical significance and is synonymous with

Neurokinin A (NKA), which was previously known as Substance K.[1][2] NKA, along with its N-

terminally extended forms—Neuropeptide K (NPK) and Neuropeptide γ (NPγ)—are key

members of this family and are all encoded by the TAC1 gene.[1][2]

Mammalian tachykinins, including Substance P (SP), Neurokinin A (NKA), and Neurokinin B

(NKB), are the most prominent members.[4] They exert a vast array of physiological effects by

interacting with three distinct G protein-coupled receptors (GPCRs): the neurokinin-1 (NK1),

neurokinin-2 (NK2), and neurokinin-3 (NK3) receptors.[2][4] Their involvement in processes

such as pain transmission, inflammation, smooth muscle contractility, and neuro-immune

modulation makes them significant targets for therapeutic drug development.[5][6]

This guide provides a comprehensive overview of the tachykinin peptide family, their

homologous structures, receptor interactions, signaling pathways, and the experimental

methodologies used for their study.
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Tachykinin Family Members and Homologous
Sequences
The defining characteristic of the tachykinin peptide family is a highly conserved C-terminal

amino acid sequence: -Phe-X-Gly-Leu-Met-NH₂, where 'X' is typically a hydrophobic or

aromatic amino acid (e.g., Phenylalanine, Valine, or Isoleucine).[1][2] This conserved motif is

essential for receptor activation.[1]

2.1 Mammalian Tachykinins

The primary tachykinins in mammals are derived from the TAC1 and TAC3 genes.

Substance P (SP): Considered the prototypic tachykinin, SP is an undecapeptide (11 amino

acids) that shows the highest affinity for the NK1 receptor.[6][7]

Neurokinin A (NKA or Substance K): A decapeptide (10 amino acids) that preferentially binds

to the NK2 receptor.[5][7]

Neuropeptide K (NPK) and Neuropeptide γ (NPγ): These are N-terminally extended

versions of NKA, both of which are also products of the TAC1 gene and activate the NK2

receptor.[1][7]

Neurokinin B (NKB): A decapeptide encoded by the TAC3 gene that serves as the preferred

endogenous ligand for the NK3 receptor.[7]

2.2 Genetic Precursors: The TAC1 Gene

The diversity of peptides originating from the TAC1 gene is a result of alternative splicing of its

mRNA transcript.[6][8] Different splice variants (α, β, γ, and δ) exclude certain exons, leading to

the production of different combinations of tachykinin peptides. For instance, the β- and γ-TAC1

transcripts encode both SP and NKA (and its extended forms), while the α- and δ-TAC1

transcripts only encode SP.[6][8]
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Figure 1: TAC1 Gene Splicing and Peptide Production
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Figure 2: Tachykinin Receptor Signaling Pathway
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Figure 3: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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